Cas no 1788677-50-8 (N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide)

• Product Name: N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• CAS No: 1788677-50-8
• MF: C₁₉H₂₂F₃N₃OS
• MW: 397.457693576813
• CID: 5367694
• Update Time: 2025-10-12

N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• Benzenepropanamide, N-[[1-(2-thiazolyl)-3-piperidinyl]methyl]-4-(trifluoromethyl)-

• Inchi： 1S/C19H22F3N3OS/c20-19(21,22)16-6-3-14(4-7-16)5-8-17(26)24-12-15-2-1-10-25(13-15)18-23-9-11-27-18/h3-4,6-7,9,11,15H,1-2,5,8,10,12-13H2,(H,24,26)
• InChI Key： NWKJIJLWKUFOEN-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2CCCN(C3=NC=CS3)C2)=O)=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]-3-[4-(trifluoromethyl)phenyl]propanamide

Introduction to N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide (CAS No. 1788677-50-8)

N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1788677-50-8, represents a fusion of structural complexity and potential therapeutic applications. Its molecular structure incorporates key pharmacophoric elements that make it a promising candidate for further investigation in medicinal chemistry.

The compound's name highlights several critical features that contribute to its unique properties. The presence of a 1,3-thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their biological activity across various therapeutic areas. The integration of this heterocyclic moiety with a piperidine backbone enhances the compound's potential to interact with biological targets. Specifically, the piperidine ring is known for its role in drug design due to its ability to modulate pharmacokinetic and pharmacodynamic properties.

The amide functional group at the 3-position of the propanamide chain further contributes to the compound's versatility. Amides are common in pharmaceuticals due to their stability and ability to form hydrogen bonds, which are essential for receptor binding. The substitution at the 4-position with a trifluoromethyl group adds another layer of complexity, as trifluoromethyl groups are frequently employed in drug molecules to enhance metabolic stability and binding affinity.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. The combination of these structural elements in N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide positions it as a candidate for addressing unmet medical needs. Specifically, studies have indicated that thiazole-piperidine hybrids exhibit potential in modulating enzyme activity and receptor interactions, making them attractive for applications in neurodegenerative diseases and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. Virtual screening and molecular docking studies have been instrumental in identifying promising candidates like N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide. These computational approaches have allowed for the rapid evaluation of thousands of molecular structures, streamlining the drug discovery process. The integration of machine learning algorithms has further enhanced the precision of these predictions, making it possible to identify lead compounds more efficiently.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 1,3-thiazole ring typically involves cyclization reactions, while the attachment of the piperidine moiety often requires nucleophilic substitution or condensation reactions. The final step involves forming the amide bond, which can be achieved through various coupling techniques such as acylation or amidation reactions. Each step must be meticulously controlled to avoid unwanted byproducts and ensure the desired molecular architecture.

In terms of biological evaluation, preliminary studies have suggested that N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide exhibits interesting pharmacological properties. In vitro assays have shown potential activity against enzymes implicated in metabolic disorders and inflammation. Additionally, the compound's ability to cross the blood-brain barrier has been explored, making it a candidate for central nervous system (CNS) applications. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacological profile.

The impact of structural modifications on biological activity has been a central theme in medicinal chemistry research. The presence of the trifluoromethyl group is particularly significant, as it can influence both lipophilicity and metabolic stability. This modification has been widely used in drug development due to its ability to enhance binding affinity and prolong drug residence time within biological systems. The combination of these features in N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide suggests a promising future for this compound in therapeutic applications.

The field of drug discovery is constantly evolving with new technologies and methodologies emerging at a rapid pace. Advances in synthetic chemistry have made it possible to construct complex molecules with greater ease and precision than ever before. Additionally, high-throughput screening techniques have enabled researchers to evaluate large libraries of compounds quickly, identifying those with optimal biological activity. These innovations have collectively accelerated the drug development pipeline, bringing new treatments to patients faster than traditional methods alone could achieve.

In conclusion, N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative methodologies for drug design, compounds like this one will play a crucial role in addressing complex medical challenges.